Cas no 61442-17-9 (3(2H)-Pyridazinone, 6-(dimethylamino)-2-(4-iodophenyl)-)

3(2H)-Pyridazinone, 6-(dimethylamino)-2-(4-iodophenyl)- Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(dimethylamino)-2-(4-iodophenyl)-
• 6-(dimethylamino)-2-(4-iodophenyl)pyridazin-3-one
• 61442-17-9
• 6-(Dimethylamino)-2-(4-iodophenyl)pyridazin-3(2H)-one
• DTXSID10484332

• InChIKey： IXMPCNZHAPUVBC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12IN3O/c1-15(2)11-7-8-12(17)16(14-11)10-5-3-9(13)4-6-10/h3-8H,1-2H3
• SMILES： CN(C)C1=NN(C(=O)C=C1)C2=CC=C(C=C2)I

Computed Properties

• Exact Mass: 341.00216
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 341.00251g/mol
• Heavy Atom Count: 17
• Complexity: 357
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• PSA: 35.91